Cas no 1805481-41-7 (2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine
• CAS No: 1805481-41-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4887513
• Update Time: 2025-07-18

2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-14-6-2-4(8(9)10)7(13)5(3-11)12-6/h2,8,13H,3,11H2,1H3
• InChI Key： MPBJEHCGCSQQGT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CN)C=1O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0.9
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine

2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1805481-41-7): A Comprehensive Overview

2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1805481-41-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a pyridine derivative with a multifaceted chemical structure that includes an aminomethyl group, difluoromethyl moiety, hydroxyl group, and methoxy substituent. These functional groups contribute to its diverse chemical properties and biological activities.

The aminomethyl group in 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine plays a crucial role in its reactivity and biological interactions. Amines are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable in the design of drugs and other bioactive molecules. The presence of this group can enhance the compound's solubility and binding affinity to target proteins.

The difluoromethyl moiety is another key feature of this compound. Fluorine atoms are widely used in medicinal chemistry due to their ability to modulate the physicochemical properties of molecules. Specifically, the difluoromethyl group can influence the lipophilicity, metabolic stability, and pharmacokinetic profile of the compound. Recent studies have shown that compounds containing difluoromethyl groups often exhibit improved pharmacological properties compared to their non-fluorinated counterparts.

The hydroxyl group in 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine adds polarity and can participate in hydrogen bonding, which is essential for interactions with biological targets. Hydroxyl groups are also known to influence the solubility and reactivity of molecules, making them important for drug design and development.

The methoxy substituent on the pyridine ring further enhances the compound's lipophilicity and can affect its metabolic stability. Methoxy groups are commonly used in drug design to improve the oral bioavailability and reduce the potential for metabolic degradation. This functional group can also influence the binding affinity of the molecule to its target receptors.

Recent research has focused on the potential therapeutic applications of 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine. Studies have shown that this compound exhibits promising activity against various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine demonstrated significant antiproliferative effects on several cancer cell lines, suggesting its potential as an anticancer agent.

In another study, researchers investigated the neuroprotective effects of 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine. The results indicated that this compound could effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1805481-41-7) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its multifaceted functional groups contribute to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to explore its full range of applications in medicine, making it an exciting area of study for scientists and researchers alike.